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Compound of Interest

Compound Name: 8-Nitroguanosine

Cat. No.: B126670 Get Quote

8-Nitroguanosine: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
8-Nitroguanosine is a nitrated nucleoside formed endogenously and exogenously through the

reaction of guanosine with reactive nitrogen species (RNS).[1][2][3] Initially identified as a

marker of nitrative stress and DNA damage, emerging research has unveiled its role as a

signaling molecule, particularly through its cyclic monophosphate derivative, 8-nitro-cGMP.[4][5]

This guide provides an in-depth overview of the chemical and physical properties of 8-
Nitroguanosine, detailed experimental protocols for its synthesis and analysis, and a summary

of its involvement in key biological signaling pathways. The information is presented to support

further research and therapeutic development.

Chemical and Physical Properties
8-Nitroguanosine is a derivative of guanosine with a nitro group substituted at the 8-position of

the purine ring. This modification significantly influences its chemical reactivity and biological

function.
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Property Value Source

Chemical Formula C₁₀H₁₂N₆O₇

Molecular Weight 328.24 g/mol

IUPAC Name

2-amino-9-[(2R,3R,4S,5R)-3,4-

dihydroxy-5-

(hydroxymethyl)oxolan-2-yl]-8-

nitro-1H-purin-6-one

CAS Number 337536-53-5

Appearance Yellow to Brown Solid (for 8-Nitroguanine)

Solubility
Soluble in DMSO, Aqueous

Base (Slightly)
(for 8-Nitroguanine)

Storage Temperature -20°C for long-term storage

Stability Data Condition Half-life Source

8-Nitroguanosine pH 7, 37°C 5 hours

8-Nitroguanosine pH 7, 5°C Several weeks

8-Nitro-2'-

deoxyguanosine
Room Temperature ~10 minutes

8-Nitro-2'-

deoxyguanosine
37°C ≤ 3 minutes

Experimental Protocols
Synthesis of 8-Nitroguanosine
8-Nitroguanosine can be synthesized from 8-bromoguanosine via nucleophilic substitution

with a nitrite salt.

Materials:
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8-Bromoguanosine

Sodium nitrite (NaNO₂)

Anhydrous dimethyl sulfoxide (DMSO)

Reverse-phase high-performance liquid chromatography (HPLC) system

Procedure:

Dissolve 8-bromoguanosine in anhydrous DMSO.

Add sodium nitrite to the solution.

Incubate the reaction mixture at 70°C for 3 hours.

Purify the resulting 8-Nitroguanosine using reverse-phase HPLC.

Confirm the identity of the purified product by its absorption spectrum and molecular mass

(327 Da, corresponding to the protonated molecule).

The following diagram illustrates the workflow for the synthesis of 8-Nitroguanosine.
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Synthesis of 8-Nitroguanosine

Start: 8-Bromoguanosine

React with NaNO2 in DMSO at 70°C for 3h

Purify by Reverse-Phase HPLC

Confirm identity (UV-Vis, MS)

End Product: 8-Nitroguanosine

Click to download full resolution via product page

Workflow for the synthesis of 8-Nitroguanosine.

Quantification by Liquid Chromatography-Mass
Spectrometry (LC-MS)
A sensitive and precise method for the determination of 8-Nitroguanine (the nucleobase of 8-
Nitroguanosine) involves LC-MS with derivatization.

Materials:

DNA sample

Enzymes for DNA digestion
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6-methoxy-2-naphthyl glyoxal (MTNG) for derivatization

LC-MS system with an electrospray ionization (ESI) source

Procedure:

Digest the DNA sample enzymatically to release the nucleobases.

Derivatize the sample with MTNG.

Analyze the sample using an LC-MS system.

Set the mass spectrometer to operate in negative ion mode (ESI-).

Use selective ion monitoring (SIM) for the derivatized 8-Nitroguanine and an appropriate

internal standard.

The following diagram outlines the analytical workflow for 8-Nitroguanine quantification.
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Quantification of 8-Nitroguanine by LC-MS

Start: DNA Sample

Enzymatic Digestion

Derivatization with MTNG

LC-MS Analysis (ESI-, SIM)

Quantification

Click to download full resolution via product page

Analytical workflow for 8-Nitroguanine quantification.

Biological Significance and Signaling Pathways
8-Nitroguanosine and its derivatives are implicated in various biological processes, acting as

more than just markers of cellular damage.

Formation under Nitrative Stress
Reactive nitrogen species (RNS), such as peroxynitrite (ONOO⁻), are generated during

inflammation and can nitrate guanine residues in DNA and RNA to form 8-nitroguanine and 8-
Nitroguanosine, respectively. This process is a hallmark of nitrative stress.
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Formation of 8-Nitroguanosine under Nitrative Stress

Nitric Oxide (NO) Superoxide (O2-) Peroxynitrite (ONOO-) Guanosine 8-Nitroguanosine

Click to download full resolution via product page

8-Nitro-cGMP formation and protein S-guanylation.

Involvement in Autophagy
Recent studies have identified a role for 8-nitro-cGMP in the regulation of autophagy.

Specifically, in antibacterial autophagy (xenophagy), S-guanylation of bacterial surface proteins

acts as a "tag". This tagging promotes the ubiquitination of the invading bacteria, marking them

for clearance by the autophagic machinery. This process is independent of the master

autophagy regulator mTOR.

Role of 8-Nitro-cGMP in Antibacterial Autophagy

Invading Bacteria

S-Guanylation of Bacterial Proteins

8-Nitro-cGMP

Polyubiquitination (Lys63-linked)

Autophagosome Sequestration

Click to download full resolution via product page
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Mechanism of 8-nitro-cGMP-mediated autophagy.

Conclusion
8-Nitroguanosine is a multifaceted molecule with significant implications for cell biology and

medicine. While its role as a biomarker of nitrative DNA damage is well-established, its function

as a signaling molecule in pathways such as autophagy opens new avenues for research and

therapeutic intervention. The experimental protocols and pathway diagrams provided in this

guide offer a foundational resource for professionals in the fields of biochemistry,

pharmacology, and drug development to further explore the potential of 8-Nitroguanosine and

its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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